[4-Hydroxy-4-[2-(trifluoromethyl)phenyl]piperidin-1-yl]-(oxiran-2-yl)methanone

• IUPAC Name: [4-hydroxy-4-[2-(trifluoromethyl)phenyl]piperidin-1-yl]-(oxiran-2-yl)methanone
• InChI: InChI=1S/C15H16F3NO3/c16-15(17,18)11-4-2-1-3-10(11)14(21)5-7-19(8-6-14)13(20)12-9-22-12/h1-4,12,21H,5-9H2
• InChI Key: LKWDTPJVQCCUMA-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1(C2=CC=CC=C2C(F)(F)F)O)C(=O)C3CO3
• Molecular Formula: C15H16F3NO3
• Molecular Weight: 315.29 g/mol

Description

The compound is a complex organic molecule with several functional groups, including a hydroxy group, a trifluoromethyl group, a piperidine ring, and an oxirane ring. These functional groups suggest that the compound could have interesting chemical properties and potential applications in various fields.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. Unfortunately, without specific information on this compound, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the piperidine and oxirane rings suggests that the compound would have a cyclic structure.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the reactivity of its functional groups. The hydroxy group, for example, is a common site of reactivity in many organic reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the hydroxy group could make the compound polar and capable of forming hydrogen bonds.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were a drug, its mechanism of action would involve interacting with biological molecules in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors like its reactivity, toxicity, and environmental impact. Without specific information, it’s difficult to provide a detailed safety analysis.

Future Directions

The future directions for research on this compound would depend on its properties and potential applications. It could be studied for its potential uses in fields like medicine, materials science, or chemical synthesis.